Cas no 2138072-32-7 (tert-butyl N-{3-bromo-2-(4-methoxycyclohexyl)oxy-2-methylpropyl}carbamate)

• Product Name: tert-butyl N-{3-bromo-2-(4-methoxycyclohexyl)oxy-2-methylpropyl}carbamate
• CAS No: 2138072-32-7
• MF: C₁₆H₃₀BrNO₄
• MW: 380.317704677582
• CID: 6309823
• PubChem ID: 165493541
• Update Time: 2025-05-20

tert-butyl N-{3-bromo-2-(4-methoxycyclohexyl)oxy-2-methylpropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-bromo-2-(4-methoxycyclohexyl)oxy-2-methylpropyl}carbamate
• tert-butyl N-{3-bromo-2-[(4-methoxycyclohexyl)oxy]-2-methylpropyl}carbamate
• EN300-1136331
• 2138072-32-7

• Inchi： 1S/C16H30BrNO4/c1-15(2,3)22-14(19)18-11-16(4,10-17)21-13-8-6-12(20-5)7-9-13/h12-13H,6-11H2,1-5H3,(H,18,19)
• InChI Key： YDHINAHYPFTHQZ-UHFFFAOYSA-N
• SMILES： BrCC(C)(CNC(=O)OC(C)(C)C)OC1CCC(CC1)OC

Computed Properties

• Exact Mass: 379.13582g/mol
• Monoisotopic Mass: 379.13582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 56.8Ų

Additional information on tert-butyl N-{3-bromo-2-(4-methoxycyclohexyl)oxy-2-methylpropyl}carbamate

tert-butyl N-{3-bromo-2-(4-methoxycyclohexyl)oxy-2-methylpropyl}carbamate (CAS No. 2138072-32-7)

The compound tert-butyl N-{3-bromo-2-(4-methoxycyclohexyl)oxy-2-methylpropyl}carbamate (CAS No. 2138072-32-7) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a tert-butyl group, a carbamate functional group, and a substituted cyclohexane moiety. The presence of these functional groups makes it a versatile molecule, capable of participating in a wide range of chemical reactions and interactions.

Recent studies have highlighted the importance of tert-butyl N-{3-bromo-2-(4-methoxycyclohexyl)oxy-2-methylpropyl}carbamate in the field of medicinal chemistry. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, particularly those with potential anti-inflammatory and analgesic properties. The bromine atom in the structure serves as an electrophilic center, enabling it to undergo nucleophilic substitutions, which are crucial in forming bonds with other biomolecules.

The cyclohexane ring in this compound contributes to its stability and rigidity, which are essential for maintaining specific conformational arrangements. This feature is particularly advantageous in drug design, where molecular geometry plays a critical role in determining biological activity. Moreover, the methoxy group attached to the cyclohexane ring enhances the molecule's solubility in organic solvents, making it easier to handle during synthesis and purification processes.

In terms of synthesis, tert-butyl N-{3-bromo-2-(4-methoxycyclohexyl)oxy-2-methylpropyl}carbamate can be prepared through a multi-step process involving nucleophilic substitutions, esterifications, and deprotection reactions. The use of advanced catalytic systems has significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

The application of this compound extends beyond pharmaceuticals. It has been investigated as a precursor for materials science applications, such as the development of high-performance polymers and coatings. The carbamate group in the molecule can act as a reactive site for polymerization reactions, leading to materials with enhanced mechanical properties.

From an environmental perspective, researchers have also examined the biodegradability of tert-butyl N-{3-bromo-2-(4-methoxycyclohexyl)oxy-2-methylpropyl}carbamate. Studies indicate that under specific conditions, this compound can undergo microbial degradation, reducing its environmental footprint. This is particularly important for industries seeking sustainable alternatives for their chemical processes.

In conclusion, tert-butyl N-{3-bromo-2-(4-methoxycyclohexyl)oxy-2-methylpropyl}carbamate (CAS No. 2138072-32-7) is a multifaceted compound with promising applications across various scientific domains. Its unique structure and functional groups make it an invaluable tool in modern chemistry and materials science.